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Compound of Interest

Compound Name: Dichloroacetonitrile

Cat. No.: B150184

Dichloroacetonitrile: A Comprehensive Technical
Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the chemical and physical
properties of dichloroacetonitrile (DCAN). The information is curated for researchers,
scientists, and professionals in drug development, with a focus on delivering precise data,
detailed experimental protocols, and clear visual representations of its biological interactions.

Chemical and Physical Properties

Dichloroacetonitrile is a colorless liquid with the molecular formula CzHCI2N.[1] It is a
halogenated nitrile that serves as a versatile chemical intermediate in various synthetic
processes.[1] The following tables summarize its key quantitative properties.

Physical Properties
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Property Value Reference(s)
Molecular Weight 109.94 g/mol [1]
Boiling Point 110-112 °C [1]
Melting Point -94.8 °C [2]
Density 1.369 g/mL at 25 °C [1]
Refractive Index (n20/D) 1.44 [1]
Vapor Pressure 21.7 mmHg at 25 °C [3]
N Soluble in methanol, alcohol,
Solubility [11[3]
and ether.
Chemical Properties
Property Description Reference(s)
Colorless to light yellow/orange
Appearance o [3]
liquid.
Generally stable under
Stability recommended storage [11[3]
conditions.
Incompatible with strong
oxidizing agents. Mixing with
strong oxidizing acids can lead
o to violent reactions. Bases and
Reactivity [1114]

nitriles can produce hydrogen
cyanide. It can undergo
hydrolysis in acidic and basic

agueous solutions.

Applications in Synthesis

Used as a reactant to prepare
chiral a, a-dichloro-3-
aminonitriles, a, a-dialkyl-
substituted nitriles, and

halogenated pyridines.

[5]
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Spectroscopic Data

Spectroscopic analysis is crucial for the identification and characterization of
dichloroacetonitrile.

'H NMR Spectrum

A single peak is expected in the *H NMR spectrum of dichloroacetonitrile, corresponding to
the single proton. The chemical shift will be influenced by the adjacent electronegative chlorine
atoms and the nitrile group.

B3C NMR Spectrum

The 13C NMR spectrum will show two distinct signals, one for the carbon atom of the nitrile
group and another for the dichlorinated carbon atom.

Infrared (IR) Spectrum

The IR spectrum of dichloroacetonitrile exhibits characteristic absorption bands. Key peaks
include a sharp band corresponding to the C=N stretching vibration and bands associated with
C-Cl and C-H stretching.

Mass Spectrometry

The mass spectrum of dichloroacetonitrile shows a molecular ion peak corresponding to its
molecular weight, along with characteristic fragmentation patterns resulting from the loss of
chlorine and cyanide groups.

Experimental Protocols

Detailed methodologies for the synthesis and purification of dichloroacetonitrile are provided
below.

Synthesis of Dichloroacetonitrile

This method involves the reaction of cyanoacetic acid with N-chlorosuccinimide.[6]

Procedure:
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 In a suitable reaction vessel, dissolve 63.8 g (0.75 mole) of cyanoacetic acid in 750 ml of
cold water.

» With good mechanical stirring, add 200.3 g (1.5 moles) of N-chlorosuccinimide in portions
over a period of about 30 minutes.

» Allow the reaction to proceed for an additional 30 minutes after the addition is complete.
e The product, dichloroacetonitrile, will separate as an oil.

o Extract the product with a suitable organic solvent (e.g., methylene chloride).

e Wash the organic layer with a 5% sodium hydroxide solution and then with water.

» Dry the organic layer over anhydrous sodium sulfate.

o Purify the product by distillation. The fraction boiling at 110-112 °C is collected.

This synthesis route involves the reaction of tetrachloroethylene with ammonia under pressure.

[7]
Procedure:

 In a high-pressure autoclave, combine 16.60 g (0.1 mol) of tetrachloroethylene and 33.20 ml
of dichloromethane.

e Heat the mixture to 60 °C in a water bath.

o Slowly introduce ammonia gas into the autoclave until a pressure of 2.70 MPa is reached.
e Maintain the temperature and pressure with stirring for 4.0 hours.

« After the reaction, cool the autoclave to 25 °C and vent the residual ammonia.

o Transfer the reaction solution to a distillation apparatus.

« Distill the mixture, collecting the fraction at 110-120 °C to obtain dichloroacetonitrile.
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Purification of Dichloroacetonitrile

Fractional distillation is the primary method for purifying dichloroacetonitrile.[6][7] For removal
of acidic impurities, a wash with a dilute base solution followed by water is recommended prior
to distillation.[6] Drying agents such as anhydrous sodium sulfate can be used to remove
residual water before the final distillation.

Biological Activity and Signaling Pathways

Dichloroacetonitrile is recognized as a disinfection byproduct in chlorinated water and has
been studied for its toxicological effects.[3] It is a direct-acting mutagen and has been shown to
induce DNA strand breaks in cultured human lymphoblastic cells.[4]

Induction of Oxidative Stress and Apoptosis

Dichloroacetonitrile induces cytotoxicity in cells through the generation of reactive oxygen
species (ROS), leading to oxidative stress.[3] This oxidative stress can, in turn, trigger a p53-
dependent apoptotic pathway. The increase in ROS and malondialdehyde, coupled with a
decrease in antioxidant capacity (e.g., glutathione, superoxide dismutase), are key indicators of
this process.[3] The activation of caspase-3 is a downstream event in this apoptotic cascade.[3]

Decreased Antioxidant
Capacity (GSH, SOD)
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Apoptosis

p53 Upregulation
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Dichloroacetonitrile-induced apoptosis pathway.

Experimental Workflow for Assessing Cytotoxicity

A typical workflow to investigate the cytotoxic effects of dichloroacetonitrile involves cell
culture, exposure to the compound, and subsequent assays to measure various endpoints.
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Workflow for studying dichloroacetonitrile cytotoxicity.

Safety and Handling

Dichloroacetonitrile is a combustible liquid and is corrosive.[1][3] It should be handled with
appropriate personal protective equipment, including gloves, safety goggles, and a lab coat.[8]
Work should be conducted in a well-ventilated area or under a chemical fume hood.[8] It is
incompatible with strong oxidizing agents.[1] Upon combustion, it can release toxic fumes of
chlorine, cyanides, and nitrogen oxides.[1]

Disclaimer: This document is intended for informational purposes only and does not constitute
professional advice. Always consult the relevant safety data sheets (SDS) and follow
established laboratory safety protocols when handling chemical substances.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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